2-(3-Bromophenyl)-1,3-benzoxazole
Overview
Description
“2-(3-Bromophenyl)-1,3-benzoxazole” is a chemical compound with the molecular formula C9H6BrNO. It is a light yellow solid with a molecular weight of 224.06 . The compound is used in various scientific and industrial applications .
Molecular Structure Analysis
The molecular structure of “2-(3-Bromophenyl)-1,3-benzoxazole” can be represented by the InChI code: 1S/C9H6BrNO/c10-8-3-1-2-7(6-8)9-11-4-5-12-9/h1-6H . This indicates that the compound consists of a benzoxazole ring attached to a bromophenyl group. Detailed structural analysis would require advanced techniques such as X-ray crystallography .Physical And Chemical Properties Analysis
“2-(3-Bromophenyl)-1,3-benzoxazole” is a light yellow solid . Other physical and chemical properties, such as solubility, melting point, and reactivity, are not provided in the search results.Scientific Research Applications
Organic Synthesis
- Field : Organic Chemistry
- Application : The compound “2-(3-Bromophenyl)imidazo[2,1-b]oxazole” is synthesized through a microwave-assisted reaction of 2-nitroimidazole with 3-bromophenacyl bromide .
- Method : The reaction is carried out in the presence of potassium carbonate as a base and dimethylformamide as a solvent . The formation of this compound is explained via a domino mechanism comprising an initial N-alkylation reaction of the imidazole substrate, followed by the base-promoted deprotonation of the position adjacent to the carbonyl to give an enolate anion that finally cyclizes via an intramolecular S N Ar reaction, with the loss of the nitro group as potassium nitrite .
- Results : The result of this reaction is the formation of "2-(3-Bromophenyl)imidazo[2,1-b]oxazole" .
Anticancer Activity
- Field : Pharmacology
- Application : The synthesis of ten new “5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine” analogs, their characterization, anticancer activity, molecular docking studies, ADME, and toxicity prediction .
- Method : The title compounds were prepared in three steps, starting from substituted anilines in a satisfactory yield, followed by their characterization via spectroscopic techniques .
- Results : Some of the compounds demonstrated significant anticancer activity against a few cancer cell lines. The CNS cancer cell line SNB-75, which showed a PGI of 41.25 percent, was discovered to be the most sensitive cancer cell line to the tested compound .
Organic Electroluminescent Device Materials
- Field : Material Science
- Application : The imidazo[2,1-b]oxazole framework, which is similar to the benzoxazole structure in “2-(3-Bromophenyl)-1,3-benzoxazole”, is relevant to the preparation of organic electroluminescent device materials .
- Method : The compound “2-(3-Bromophenyl)imidazo[2,1-b]oxazole” is synthesized through a microwave-assisted reaction of 2-nitroimidazole with 3-bromophenacyl bromide .
- Results : The formation of this compound was explained via a domino mechanism comprising an initial N-alkylation reaction of the imidazole substrate, followed by the base-promoted deprotonation of the position adjacent to the carbonyl to give an enolate anion that finally cyclizes via an intramolecular S N Ar reaction, with the loss of the nitro group as potassium nitrite .
Radiosynthesis for PET Imaging
- Field : Nuclear Medicine
- Application : The synthesis of “2-[18F]fluorine-N-(3-bromophenyl)-6,7-dimethoxyquinazoline-4-amine [2-18F-PD153035]” for use in Positron Emission Tomography (PET) imaging .
- Method : The compound was synthesized by nucleophilic displacement of “4-(3-bromoanilino)-6,7-dimethoxyquinazoline-2-trimethylammonium chloride” with 18F− .
- Results : The compound was obtained in 20–30% yields with more than 99% radiochemical purity . Biodistribution and micro-PET showed that the liver and the intestines were the primary sites of excretion of this drug .
Heterocyclic Structures in Diversity-Oriented Libraries
- Field : Organic Chemistry
- Application : The imidazo[2,1-b]oxazole framework, which is similar to the benzoxazole structure in “2-(3-Bromophenyl)-1,3-benzoxazole”, is relevant to the preparation of organic electroluminescent device materials . It is also present in a variety of pharmaceutically interesting compounds with activities such as p38 MAP kinase inhibition, RAF kinase inhibition, androstane receptor agonism, inhibition of the RAFs-MEK1/2-ERK1/2 signalling pathway in triple-negative breast cancer cells, MAP kinase inhibition, and TFG-β inhibition .
- Method : The compound “2-(3-Bromophenyl)imidazo[2,1-b]oxazole” is synthesized through a microwave-assisted reaction of 2-nitroimidazole with 3-bromophenacyl bromide .
- Results : The formation of this compound was explained via a domino mechanism comprising an initial N-alkylation reaction of the imidazole substrate, followed by the base-promoted deprotonation of the position adjacent to the carbonyl to give an enolate anion that finally cyclizes via an intramolecular S N Ar reaction, with the loss of the nitro group as potassium nitrite .
Epidermal Growth Factor Receptor (EGFr) Visualization
- Field : Nuclear Medicine
- Application : The synthesis of “2-[18F]fluorine-N-(3-bromophenyl)-6,7-dimethoxyquinazoline-4-amine [2-18F-PD153035]” for use in Positron Emission Tomography (PET) imaging . This compound is used for EGFr visualization, which is often expressed at high levels in human cancers such as breast cancer, lung cancer, glioma, laryngeal cancer, stomach cancer, carcinoma of the head and neck, and prostate cancers .
- Method : The compound was synthesized by nucleophilic displacement of “4-(3-bromoanilino)-6,7-dimethoxyquinazoline-2-trimethylammonium chloride” with 18F− .
- Results : The compound was obtained in 20–30% yields with more than 99% radiochemical purity . Biodistribution and micro-PET showed that the liver and the intestines were the primary sites of excretion of this drug .
Safety And Hazards
properties
IUPAC Name |
2-(3-bromophenyl)-1,3-benzoxazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8BrNO/c14-10-5-3-4-9(8-10)13-15-11-6-1-2-7-12(11)16-13/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHEXVASQRAJENK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)C3=CC(=CC=C3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401309372 | |
Record name | 2-(3-Bromophenyl)benzoxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401309372 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Bromophenyl)-1,3-benzoxazole | |
CAS RN |
99586-31-9 | |
Record name | 2-(3-Bromophenyl)benzoxazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=99586-31-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(3-Bromophenyl)benzoxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401309372 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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